Cas no 66571-28-6 (5,7-dibromobenzo[d]isoxazol-3-one)

• Product Name: 5,7-dibromobenzo[d]isoxazol-3-one
• CAS No: 66571-28-6
• MF: C₇H₃Br₂NO₂
• MW: 292.912220239639
• CID: 964211
• PubChem ID: 3050506
• Update Time: 2025-04-19

5,7-dibromobenzo[d]isoxazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5,7-dibromobenzo[d]isoxazol-3-one
• 5,7-dibromo-1,2-benzoxazol-3-one
• 1,2-Benzisoxazol-3(2H)-one, 5,7-dibromo-
• 5,7-Dibromo-1,2-benzisoxazol-3(2H)-one
• DTXSID00216745
• 66571-28-6
• 5,7-Dwubromo-3-hydroksybenzoizoksazol
• 5,7-Dwubromo-3-hydroksybenzoizoksazol [Polish]
• 5,7-dibromobenzo[d]isoxazol-3(2H)-one

• Inchi： 1S/C7H3Br2NO2/c8-3-1-4-6(5(9)2-3)12-10-7(4)11/h1-2H,(H,10,11)
• InChI Key： CTSBBKXYAZIXFG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(NOC=21)=O)Br

Computed Properties

• Exact Mass: 290.85299
• Monoisotopic Mass: 290.85305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33